Cas no 160882-30-4 (1H-Benzimidazole-5-carbonylchloride(9CI))

1H-Benzimidazole-5-carbonylchloride(9CI) structure
160882-30-4 structure
Product Name:1H-Benzimidazole-5-carbonylchloride(9CI)
CAS No:160882-30-4
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD11939001
CID:109615
PubChem ID:15104457
Update Time:2025-04-18

1H-Benzimidazole-5-carbonylchloride(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-carbonylchloride(9CI)
    • 1H-Benzimidazole-5-carbonyl chloride
    • 1H-Benzimidazole-6-carbonylchloride
    • 1H-BENZO[D]IMIDAZOLE-5-CARBONYL CHLORIDE
    • 3H-benzimidazole-5-carbonyl chloride
    • 1H-Benzimidazole-6-carbonyl chloride
    • KEPSJISIUDGGSI-UHFFFAOYSA-N
    • benzimidazole-5-carbonyl chloride
    • 1H-1,3-BENZODIAZOLE-5-CARBONYL CHLORIDE
    • 160882-30-4
    • 5-benzimidazole carbonyl chloride
    • 1H-Benzo[d]imidazole-5-carbonylchloride
    • FT-0770379
    • DTXSID90568260
    • MFCD11939001
    • SCHEMBL2725218
    • MDL: MFCD11939001
    • Inchi: 1S/C8H5ClN2O/c9-8(12)5-1-2-6-7(3-5)11-4-10-6/h1-4H,(H,10,11)
    • InChI Key: KEPSJISIUDGGSI-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

  • Exact Mass: 180.00915
  • Monoisotopic Mass: 180.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75

1H-Benzimidazole-5-carbonylchloride(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152834-250mg
1H-Benzimidazole-5-carbonyl chloride
160882-30-4 95%
250mg
$*** 2023-03-31
abcr
AB540584-1 g
1H-Benzimidazole-5-carbonyl chloride; .
160882-30-4
1g
€378.40 2023-04-14
Alichem
A061000314-250mg
1H-benzimidazole-6-carbonyl chloride
160882-30-4 98%
250mg
$800.57 2022-04-02
Alichem
A061000314-500mg
1H-benzimidazole-6-carbonyl chloride
160882-30-4 98%
500mg
$1,055.80 2022-04-02
Alichem
A061000314-1g
1H-benzimidazole-6-carbonyl chloride
160882-30-4 98%
1g
$1,921.90 2022-04-02
Chemenu
CM152834-1g
1H-Benzimidazole-5-carbonyl chloride
160882-30-4 95%
1g
$483 2021-06-09
abcr
AB540584-250mg
1H-Benzimidazole-5-carbonyl chloride; .
160882-30-4
250mg
€228.00 2025-04-20
Ambeed
A842770-250mg
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160882-30-4 95+%
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